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Compound of Interest

Compound Name: Calcium bromide

Cat. No.: B147908

An in-depth technical guide on Calcium Bromide (CaBrz), intended for researchers, scientists,
and drug development professionals. This document provides comprehensive data on its
chemical properties, safety information, and handling protocols.

Calcium Bromide: A Technical Overview

Chemical Identification
e Chemical Name: Calcium Bromide
e Chemical Formula: CaBr2[1][2]
e CAS Number:
o Anhydrous: 7789-41-5[1][2][3][4]
o Dihydrate: 22208-73-7[3]
o Hydrate: 71626-99-8[5]
e Synonyms: Calcium Dibromide, Hydrobromic acid calcium salt[1]

Quantitative Data

Physical and Chemical Properties
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Property Value

Molecular Weight 199.89 g/mol (anhydrous)[1][2]

235.93 g/mol (dihydrate)[6]

Appearance White to off-white powder/crystals[5][6]
Odor Odorless|[6][7]

Melting Point 730 °C [/ 1346 °F[7]

Boiling Point 806 - 812 °C / 1482.8 - 1493.6 °F[7]
Specific Gravity 3.353 g/cm3[2][7]

Soluble in water, methanol, ethanol, and

Solubility acetone. Insoluble in dioxane, chloroform, and
ether.[2]

Toxicological Data

Route of Exposure Species Value (LD50)

Oral Rat (male and female) 1,854 - 2,635 mg/kg[8]
Intraperitoneal Mouse 740 mg/kg
Subcutaneous Mouse 1,580 mg/kg

Material Safety Data Sheet (MSDS) Summary

Hazards Identification

Calcium bromide is classified as a hazardous chemical that can cause serious eye damage,
skin irritation, and may be harmful if swallowed.[7][8]

o Potential Health Effects:

o Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[5][6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.scbt.com/p/calcium-bromide-7789-41-5
https://m.chemicalbook.com/ProductChemicalPropertiesCB3210471_EN.htm
https://pim-resources.coleparmer.com/sds/13493.pdf
https://www.oxfordlabfinechem.com/msds/(C-02117)%20CALCIUM%20BROMIDE.pdf
https://pim-resources.coleparmer.com/sds/13493.pdf
https://pim-resources.coleparmer.com/sds/13493.pdf
https://www.fishersci.com/store/msds?partNumber=AA8789318&productDescription=CLCM+BROMIDE+ANHYD+99.5%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA8789318&productDescription=CLCM+BROMIDE+ANHYD+99.5%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA8789318&productDescription=CLCM+BROMIDE+ANHYD+99.5%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB3210471_EN.htm
https://www.fishersci.com/store/msds?partNumber=AA8789318&productDescription=CLCM+BROMIDE+ANHYD+99.5%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB3210471_EN.htm
https://www.oxfordlabfinechem.com/msds/(C-02117)%20CALCIUM%20BROMIDE.pdf
https://www.chemicalbook.com/msds/calcium-bromide.pdf
https://www.benchchem.com/product/b147908?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA8789318&productDescription=CLCM+BROMIDE+ANHYD+99.5%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/calcium-bromide.pdf
https://www.oxfordlabfinechem.com/msds/(C-02117)%20CALCIUM%20BROMIDE.pdf
https://pim-resources.coleparmer.com/sds/13493.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Skin: Causes skin irritation, which can be severe if the skin is wet or moist.[6] Prolonged or
repeated contact may lead to dermatitis.[6]

o Eyes: Causes serious eye irritation and damage.[6][8]

o Ingestion: May be harmful if swallowed and can cause severe digestive tract irritation with
symptoms like abdominal pain, nausea, and vomiting.[6] Repeated intake of bromides
may affect the central nervous system, causing symptoms such as mental dullness,
slurred speech, and drowsiness.[6]

Fire and Explosion Data

Calcium bromide is a non-combustible substance and does not burn.[5][6] However, upon
heating, it may decompose to produce corrosive or toxic fumes.[6]

» Suitable Extinguishing Media: Use extinguishing measures appropriate for the surrounding
fire, such as water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6][8]

Stability and Reactivity

o Stability: The material is stable under recommended storage conditions, though it is
hygroscopic (absorbs moisture from the air) and sensitive to light.[5][7]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[5][7]

e Hazardous Decomposition Products: When heated to decomposition, it can produce toxic
fumes.[6] Under fire conditions, hazardous decomposition products can include hydrogen
bromide and calcium oxide.

Experimental Protocols: Safe Handling and Storage
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA
and European Standard EN166.[7][8] Ensure an eyewash station is readily accessible.[7]

o Skin Protection: Wear appropriate chemical-protective gloves and clothing to prevent skin
exposure.[7] Gloves must be inspected before use and disposed of properly.[8]
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e Respiratory Protection: In case of dust formation, use a NIOSH (US) or EN 143 (EU)
approved dust mask or respirator.[5][8]

Handling Procedures

Use in a well-ventilated area, preferably with local exhaust ventilation to control dust.[5][8]

Avoid dust generation and accumulation.[6]

Avoid contact with eyes, skin, and clothing.[6] Do not breathe dust.[8]

Wash hands thoroughly after handling and before breaks.[8]

Storage Procedures

Store in a cool, dry, and well-ventilated area.[5][6][8]

Keep containers tightly closed to prevent moisture absorption.[5][6][8]

Protect from light and moisture.[6][7]

Store away from incompatible materials, such as strong oxidizing agents.[7]

Logical Workflow for Safe Handling
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1. Preparation

Start: Plan Experiment

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Ventilated Area
(e.g., Fume Hood)

2. Handling‘% Procedure

Carefully Weigh and Transfer

Perform Experimental Steps

Accidental Spill?

Follow SDS Spill Cleanup Protocol No

3. Cleanup|& Disposal

Clean and Decontaminate Work Area

Dispose of Waste per Regulations

End: Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of calcium bromide in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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